Cas no 51933-13-2 (3,3-diethoxybutan-2-one)

• Product Name: 3,3-diethoxybutan-2-one
• CAS No: 51933-13-2
• MF: C₈H₁₆O₃
• MW: 160.210843086243
• MDL: MFCD18969946
• CID: 936115
• PubChem ID: 10909862
• Update Time: 2025-10-28

3,3-diethoxybutan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 3,3-diethoxy-
• 3,3-DIETHOXY-2-BUTANONE
• 3,3-diethoxybutan-2-one

• MDL： MFCD18969946
• Inchi： 1S/C8H16O3/c1-5-10-8(4,7(3)9)11-6-2/h5-6H2,1-4H3
• InChI Key： PMZTXJBJUNAPSO-UHFFFAOYSA-N
• SMILES： CCOC(C(=O)C)(OCC)C

Experimental Properties

• Density: 0.939
• Boiling Point: 211 ºC
• Flash Point: 72 ºC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on 3,3-diethoxybutan-2-one

3,3-Diethoxybutan-2-one (CAS No. 51933-13-2): An Overview of Its Properties, Applications, and Recent Research

3,3-Diethoxybutan-2-one (CAS No. 51933-13-2) is a versatile organic compound that has gained significant attention in the fields of organic synthesis, pharmaceuticals, and materials science. This compound is characterized by its unique structure, which includes two ethoxy groups and a ketone functional group. The combination of these functionalities imparts 3,3-diethoxybutan-2-one with a range of chemical properties that make it a valuable intermediate in various synthetic pathways.

The molecular formula of 3,3-diethoxybutan-2-one is C₈H₁₆O₃, and its molecular weight is 160.21 g/mol. The compound is a colorless liquid at room temperature and has a boiling point of approximately 175°C. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. These physical properties make 3,3-diethoxybutan-2-one suitable for use in a variety of laboratory and industrial applications.

In the context of organic synthesis, 3,3-diethoxybutan-2-one serves as a key building block for the preparation of more complex molecules. Its reactivity is primarily centered around the ketone group, which can undergo nucleophilic addition reactions to form new carbon-carbon bonds. Additionally, the ethoxy groups can be selectively cleaved under specific conditions to generate other useful intermediates. For example, recent studies have demonstrated the utility of 3,3-diethoxybutan-2-one in the synthesis of chiral compounds through asymmetric catalysis.

The pharmaceutical industry has also shown interest in 3,3-diethoxybutan-2-one due to its potential as a precursor for drug molecules. One notable application is in the synthesis of antiviral agents. Researchers have explored the use of 3,3-diethoxybutan-2-one as an intermediate in the preparation of nucleoside analogs, which are known for their antiviral properties. These analogs have been tested in clinical trials for their efficacy against various viral infections, including HIV and hepatitis C.

Moreover, 3,3-diethoxybutan-2-one has been investigated for its role in the development of new materials. In polymer science, it can be used as a monomer or comonomer to create polymers with unique properties. For instance, recent studies have focused on the synthesis of poly(ether ketones) using 3,3-diethoxybutan-2-one as a key component. These polymers exhibit excellent thermal stability and mechanical strength, making them suitable for high-performance applications such as aerospace and automotive components.

The environmental impact of 3,3-diethoxybutan-2-one has also been a subject of recent research. Studies have shown that it can be synthesized using green chemistry principles, reducing the environmental footprint associated with its production. For example, catalytic methods involving metal-free catalysts have been developed to improve the efficiency and sustainability of the synthesis process. These advancements not only enhance the economic viability of producing 3,3-diethoxybutan-2-one but also align with global efforts to promote sustainable chemical practices.

In conclusion, 3,3-diethoxybutan-2-one (CAS No. 51933-13-2) is a multifaceted compound with a wide range of applications in organic synthesis, pharmaceuticals, and materials science. Its unique chemical structure and reactivity make it an indispensable intermediate in various synthetic pathways. Ongoing research continues to uncover new uses and improvements in its production methods, ensuring its relevance and importance in both academic and industrial settings.